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Compound of Interest

Compound Name:
Tetraethylammonium

heptadecafluorooctanesulphonate

CAS No.: 56773-42-3

Cat. No.: B1294574

Get Quote

Welcome to the Technical Support Center for Trace PFAS Analysis. This guide provides

troubleshooting advice and answers to frequently asked questions to help you minimize sample

contamination and ensure the accuracy of your results.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of PFAS
contamination in a laboratory setting?
A: PFAS are ubiquitous in many laboratory products, which can lead to sample contamination.

[1] Key sources include:

Analytical Instruments: Components within (U)HPLC systems, such as tubing, fittings, and

pump seals, often contain polytetrafluoroethylene (PTFE) and other fluoropolymers that can

leach PFAS.[2][3]

Labware and Consumables: Many common lab items can introduce PFAS, including vials,

pipette tips, gloves, septa, and filters.[4][5] PTFE-lined caps are a known source of
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contamination.[6]

Solvents and Reagents: Trace levels of PFAS can be present in solvents like methanol and

even in reagent water used for preparing blanks, standards, and mobile phases.[2][7][8]

Sample Handling and Preparation: Materials used during sample collection and preparation,

such as certain plastics, food packaging, and waterproof notebooks, can be sources.[9][10]

Solid-phase extraction (SPE) systems can also introduce contaminants if not properly

configured with PFAS-free components.[6]

Environmental and Personal Sources: Airborne dust, clothing treated with water- or stain-

resistant coatings (e.g., Gore-Tex), personal care products (cosmetics, sunscreens,

moisturizers), and even some food packaging can introduce PFAS into the sampling

environment.[5][9][11]

Q2: Which materials are considered "PFAS-free" and
safe to use for sample collection and analysis?
A: To minimize contamination, it is crucial to use materials verified to be PFAS-free.

Recommended materials include:

Containers: High-density polyethylene (HDPE) and polypropylene (PP) are the preferred

materials for sample containers and caps.[12][13]

Tubing and Fittings: PEEK (polyether ether ketone) tubing and polypropylene fittings are

excellent alternatives to traditional PTFE components in LC systems.[6][14]

Sampling Equipment: Stainless steel, glass, silicone, and acetate are generally preferred for

sampling equipment.[11][15]

Gloves: Powderless nitrile gloves should be worn during all sampling and handling

procedures.[9][11]

Q3: What are the best practices for storing and
transporting samples for PFAS analysis?
A: Proper storage and transport are critical to maintain sample integrity.[10]
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Temperature Control: Samples should be stored and transported at low temperatures,

typically at or below 4°C, to minimize degradation.[10]

Sealing: Ensure samples are sealed properly in HDPE or polypropylene containers to

prevent cross-contamination.[10][12] After collection, it is good practice to place sealed

sample containers into Ziploc bags.[16]

Segregation: High-concentration samples, such as those from aqueous film-forming foam

(AFFF), should be clearly identified and segregated from other samples during shipping to

prevent cross-contamination.[15]

Holding Times: Adhere to the sample holding times specified by the analytical method being

used.[15]

Q4: How important are quality control (QC) samples like
blanks, and how often should they be analyzed?
A: Quality control samples are essential for identifying and quantifying background

contamination.

Field Blanks: A field blank, which involves pouring PFAS-free water into a sample bottle at

the sampling site, should be collected to monitor for contamination during the sampling

process.[10][17]

Method Blanks: A complete method blank should be analyzed daily or with every extraction

batch to check for contamination from solvents, reagents, and the entire sample preparation

process.[18][19]

Instrument Blanks: An instrument blank, consisting of just the solvent, should be run to

determine if the LC-MS/MS system itself is a source of contamination.[19]

Frequency: The frequency of QC sample analysis should be determined by the specific

analytical method and the laboratory's quality assurance plan.[13] For example, EPA

methods 537, 537.1, and 533 contain specific requirements for field QC samples.[13]
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Issue 1: PFAS Detected in Method Blank
If you detect PFAS in your method blank, it indicates contamination introduced during the

sample preparation or analysis workflow. Use a systematic approach to identify the source.

Troubleshooting Steps:

Analyze an Instrument Blank: Inject a sample of your mobile phase solvent directly.

If the instrument blank is contaminated: The source is likely within your LC-MS/MS

system. See "Issue 2: Contamination from the LC-MS/MS System."

If the instrument blank is clean: The contamination source is likely from your sample

preparation workflow (solvents, reagents, labware). Proceed to the next step.

Test Solvents and Reagents: Analyze each solvent and reagent used in the sample

preparation process individually. Whenever a new lot of solvents, reagents, or preservatives

is received, it should be tested for contamination.[8]

Check Consumables:

Rinse new or commonly used consumables (pipette tips, centrifuge tubes, vials, SPE

cartridges) with a clean solvent (e.g., methanol) and analyze the rinseate.[8][20]

Ensure all consumables are certified as PFAS-free.[4] Be aware that lot-to-lot performance

of consumables can vary significantly.[8]

Review Cleaning Procedures: Ensure that all reusable labware and automated extraction

systems are being cleaned according to validated protocols.[19][21] Decontamination

procedures should use laboratory-certified PFAS-free water for the final rinse.[22]

Issue 2: Contamination from the LC-MS/MS System
Background interference from the analytical instrument is a common problem, often due to

fluoropolymer components.
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Install a Delay Column: A delay column installed between the mobile phase mixer and the

sample injector can help manage system-related contamination by trapping interferences

from the mobile phase and pump, causing them to elute at a different retention time than the

target analytes.[7]

Flush the System: Periodically flush the entire LC system with a sequence of solvents, such

as water, a rinse solution (e.g., 0.1% formic acid in a mix of water, acetonitrile, isopropanol,

and methanol), and finally pure methanol.[8] This can reduce background contamination,

especially after analyzing high-concentration samples.[8]

Upgrade to PFAS-Free Components: The most effective long-term solution is to replace all

PTFE components in the solvent flow path with PFAS-free alternatives.[2] Conversion kits

are available that include PEEK tubing, polypropylene fittings, and other PFC-free parts.[12]

[14]

Check for Carryover: If contamination appears after running a high-concentration sample, it

may be due to sample carryover. This can be caused by a dirty syringe or a warped rotor in

the injection valve.[8] Clean or replace these parts as needed.

Contamination Sources & Prevention
The following table summarizes common sources of PFAS contamination and the

recommended preventative actions to minimize their impact.
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Contamination
Source Category

Specific Examples
Preventative
Actions & Best
Practices

Citations

Field Sampling

Environment

Personal care

products (sunscreen,

moisturizer, makeup),

insect repellent, food

packaging, waterproof

clothing (Gore-Tex),

waterproof field

books.

Wash hands with

PFAS-free soap and

wear powderless

nitrile gloves.[9][16]

Avoid wearing water-

resistant clothing or

applying personal

care products before

and during sampling.

[11] Use pens with

PFAS-free ink, such

as ballpoint pens.[16]

[9][11][16]

Sampling Equipment

& Containers

Teflon™-containing

materials (tape,

tubing, bailers), non-

certified plastic

containers, glass

containers (can cause

analyte loss due to

adsorption).

Use sampling

equipment made of

stainless steel, HDPE,

polypropylene, or

silicone.[11][15] Use

laboratory-provided

and certified PFAS-

free HDPE or

polypropylene

containers with

unlined caps.[11][12]

[13]

[11][12][13][15]

Laboratory

Consumables

Pipette tips, vials,

filters, syringe filters,

septa with PTFE

liners, wash bottles.

Use only

consumables certified

as PFAS-free.[4]

Choose polypropylene

vials and well plates.

[4] Pre-rinse all

plasticware and

glassware with

methanol or

[4][20]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.cadillac-mi.net/DocumentCenter/View/3103/Tips-for-Collecting-PFAS-Water-Samples
https://www.epa.gov/system/files/documents/2022-06/r9-tribal-drinking-water-sampling-project-directions-for-pfas-sample-collection.pdf
https://www.freese.com/blog/pfas-sampling-guidance-for-getting-accurate-test-results/
https://www.epa.gov/system/files/documents/2022-06/r9-tribal-drinking-water-sampling-project-directions-for-pfas-sample-collection.pdf
https://www.cadillac-mi.net/DocumentCenter/View/3103/Tips-for-Collecting-PFAS-Water-Samples
https://www.freese.com/blog/pfas-sampling-guidance-for-getting-accurate-test-results/
https://www.epa.gov/system/files/documents/2022-06/r9-tribal-drinking-water-sampling-project-directions-for-pfas-sample-collection.pdf
https://www.freese.com/blog/pfas-sampling-guidance-for-getting-accurate-test-results/
https://pfas-1.itrcweb.org/wp-content/uploads/2022/09/Sampling_and_Lab_PFAS_Fact-Sheet_082522_508.pdf
https://www.freese.com/blog/pfas-sampling-guidance-for-getting-accurate-test-results/
https://www.agilent.com/cs/library/brochures/brochure-pfas-environmental-inorganic-5994-1322en-agilent.pdf
https://pfas-1.itrcweb.org/11-sampling-and-analytical-methods/
https://www.freese.com/blog/pfas-sampling-guidance-for-getting-accurate-test-results/
https://www.agilent.com/cs/library/brochures/brochure-pfas-environmental-inorganic-5994-1322en-agilent.pdf
https://pfas-1.itrcweb.org/11-sampling-and-analytical-methods/
https://pfas-1.itrcweb.org/wp-content/uploads/2022/09/Sampling_and_Lab_PFAS_Fact-Sheet_082522_508.pdf
https://www.scientificlabs.co.uk/news/article/1734
https://www.scientificlabs.co.uk/news/article/1734
https://www.scientificlabs.co.uk/news/article/1734
https://static.gvs.com/product-collections/attachments/202508190524-1871025660445e8c/PFAS-Free-Catalog.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


acetonitrile before

use.[20]

Analytical

Instrumentation

PTFE tubing, pump

components, solvent

frits, degassers, valve

seals in LC systems.

Replace PTFE

components with

PFAS-free alternatives

like PEEK tubing.[2]

[14] Use a delay

column to separate

system contamination

from analyte peaks.[7]

Perform routine LC

flushing to reduce

background noise.[8]

[2][7][8][14]

Reagents & Solvents

LC-MS grade water,

methanol, acetonitrile,

preservatives (Trizma,

ammonium acetate).

Test new lots of

solvents and reagents

for PFAS background

before use.[8] Use

ultrapure water from a

system designed to

remove trace organic

contaminants.[7]

[7][8]

Experimental Protocols
Protocol 1: Water Sample Collection
This protocol outlines the key steps for collecting a water sample while minimizing the risk of

contamination.

Preparation: Before heading to the sampling site, complete all bottle labels and chain of

custody forms using a ballpoint pen.[16]

Personal Decontamination: Wash hands thoroughly with PFAS-free soap and water, then put

on a fresh pair of powderless nitrile gloves.[9] Change gloves if they come into contact with

any non-dedicated or potentially contaminating materials.[9]
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Source Flushing: If sampling from a tap, remove any aerators, screens, or hoses.[16] Flush

the tap for 5-15 minutes or until the water temperature has stabilized to ensure the sample is

representative of the source and not the immediate plumbing.[9][16]

Sample Collection: Reduce the water flow to a slow, laminar stream to avoid overfilling and

agitating the sample.[16] Fill the laboratory-provided HDPE or polypropylene bottle, taking

care not to flush out any preservative that may be present.[11][16] Do not touch the inside of

the bottle or cap.[16]

Sealing and Storage: Securely cap the bottle immediately after collection.[9] If a preservative

was included, agitate the bottle by hand until it is dissolved.[16] Place the sealed bottle in a

Ziploc bag and store it in a cooler at or below 4°C.[10][16]

Field Blank Collection: At the sampling location, prepare a field blank by pouring laboratory-

certified PFAS-free water into an identical sample container.[17] Handle and store the field

blank in the same manner as the other samples.

Protocol 2: Decontamination of Reusable Sampling
Equipment
This procedure should be followed for any reusable equipment that comes into contact with

samples.

Initial Rinse: Rinse the equipment with potable water. Note: The source water should be

tested to ensure it is not a source of PFAS contamination.[13]

Detergent Wash: Wash the equipment with a laboratory-verified PFAS-free detergent.

Solvent Rinse: Rinse the equipment thoroughly with a clean solvent (e.g., methanol) to

remove any remaining organic residues.

Final Rinse: Perform a final, thorough rinse with laboratory-certified PFAS-free water.[22]

Drying: Allow the equipment to air dry completely in a clean environment, away from

potential sources of airborne PFAS contamination.
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Decontamination Blanks: Regularly collect and analyze decontamination blanks by rinsing

the cleaned equipment with PFAS-free water to verify the effectiveness of the cleaning

procedure.[15]

Visualizations
Workflow for Minimizing Sample Contamination
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Phase 1: Pre-Sampling Preparation

Phase 2: On-Site Sample Collection

Phase 3: Post-Collection Handling

Use PFAS-Free Materials
(HDPE/PP Bottles, Nitrile Gloves)

Avoid Contaminating Clothing
& Personal Products

Pre-label Bottles
(Ballpoint Pen Only)

Wash Hands & Wear Gloves

Flush Tap / Source Thoroughly

Collect Sample (Avoid Overfilling)

Collect Field Blank

Cap Bottle Immediately

Store in Cooler (<= 4°C)

Transport to Lab

Click to download full resolution via product page

Caption: Experimental workflow for PFAS sample collection.
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Troubleshooting PFAS Blank Contamination

PFAS Detected in
Method Blank

ACTION: Analyze
Instrument Blank

Is Instrument
Blank Contaminated?

SOURCE: LC/MS System
(Tubing, Solvents, Seals)

 Yes 

SOURCE: Sample Prep
(Consumables, Reagents)

 No 

ACTION: Flush System,
Install Delay Column,
Replace PTFE Parts

ACTION: Test Solvents,
Check Consumable Lots,

Verify Cleaning Procedures

Click to download full resolution via product page

Caption: Logical workflow for troubleshooting blank contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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